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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridin-3-amine

Cat. No.: B1289001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and

properties of 5-Bromo-2-methylpyridin-3-amine, a heterocyclic building block with

applications in medicinal chemistry and materials science.

Molecular and Physical Properties
The fundamental characteristics of 5-Bromo-2-methylpyridin-3-amine are summarized in the

table below, providing a clear reference for key quantitative data.
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Property Value Source

Molecular Formula C6H7BrN2 [1][2]

Molecular Weight 187.04 g/mol [1][2][3][4]

IUPAC Name
5-bromo-2-methylpyridin-3-

amine
[2]

CAS Number 914358-73-9 [1][2]

Canonical SMILES CC1=NC=C(C(=C1)N)Br

InChI

InChI=1S/C6H7BrN2/c1-4-

6(8)2-5(7)3-9-4/h2-

3H,8H2,1H3

[2]

InChIKey
CBAXYISWNGGXOZ-

UHFFFAOYSA-N
[2]

Molecular Structure
The molecular structure of 5-Bromo-2-methylpyridin-3-amine consists of a pyridine ring

substituted with a bromine atom at the 5-position, a methyl group at the 2-position, and an

amine group at the 3-position. This arrangement of functional groups makes it a valuable

intermediate in the synthesis of more complex molecules.

Figure 1: 2D molecular structure of 5-Bromo-2-methylpyridin-3-amine.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 5-Bromo-2-methylpyridin-3-
amine are typically proprietary to chemical suppliers or are detailed in specific research

publications. For researchers requiring this compound, it is recommended to consult the

documentation provided by the supplier, which often includes certificates of analysis with data

from techniques such as NMR, HPLC, and LC-MS. These documents provide confirmation of

the compound's identity and purity.

For synthetic procedures, a thorough literature search of chemical databases such as

PubChem, SciFinder, or Reaxys is advised, using the CAS number (914358-73-9) to identify
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relevant publications detailing its synthesis.

Logical Workflow for Compound Information
Retrieval
The process of gathering and verifying information about a chemical compound like 5-Bromo-
2-methylpyridin-3-amine follows a structured workflow.

Identify Compound
(5-Bromo-2-methylpyridin-3-amine)

Search Chemical Databases
(e.g., PubChem, CAS)

Retrieve Identifiers
(CAS No., MF, MW)

Obtain Structural Information
(SMILES, InChI)

Synthesize or Procure Compound

Analytical Characterization
(NMR, MS, HPLC)

Application in Research
(e.g., Drug Discovery)

Click to download full resolution via product page

Figure 2: Workflow for chemical compound information retrieval and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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